2-(benzenesulfonyl)-N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]acetamide

• IUPAC Name: 2-(benzenesulfonyl)-N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C20H20N2O4S2/c1-3-26-16-11-9-15(10-12-16)19-14(2)27-20(22-19)21-18(23)13-28(24,25)17-7-5-4-6-8-17/h4-12H,3,13H2,1-2H3,(H,21,22,23)
• InChI Key: XUDUGZUGZAXCNW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=C(SC(=N2)NC(=O)CS(=O)(=O)C3=CC=CC=C3)C
• Molecular Formula: C20H20N2O4S2
• DSSTOX Substance ID: DTXSID601345875
• Molecular Weight: 416.5 g/mol
• CAS RN: 895461-49-1

Description

2-(benzenesulfonyl)-N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its ability to selectively inhibit the activity of certain enzymes, making it a valuable tool for studying the biochemical and physiological effects of these enzymes.

Scientific Research Applications

Synthesis and Antimicrobial Activity A series of derivatives of 2-(benzenesulfonyl)-N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]acetamide were synthesized to investigate their antimicrobial activity against various bacterial strains like E. coli, MRSA, and fungi such as Aspergillus niger and Candida albicans. The compounds were synthesized through nucleophilic substitution and further structural determination was conducted through analytical and spectral data (Badiger et al., 2013).

Sulfonamide Moiety and Anticonvulsant Properties A series of heterocyclic compounds containing a sulfonamide thiazole moiety were synthesized, targeting anticonvulsant properties. The compounds were developed through a series of reactions, including nucleophilic substitution and halogenation. Among the synthesized compounds, several exhibited protection against picrotoxin-induced convulsions, indicating their potential in anticonvulsant therapies (Farag et al., 2012).

Antibacterial Drug Impurity Identification In the synthesis of the antibacterial drug sulfamethizole, a compound related to this compound was identified as an impurity. This impurity was characterized and synthesized independently, providing insights into the synthesis process and the purity of the antibacterial drug (Talagadadeevi et al., 2012).

Antioxidant and Anti-inflammatory Activity Novel acetamide derivatives were synthesized and evaluated for their antioxidant and anti-inflammatory activities. These compounds showed promising results in various assays, indicating their potential in treating conditions associated with oxidative stress and inflammation (Koppireddi et al., 2013).